Cas no 83933-76-0 (2,5-Bis[(1-phenylethyl)amino]cyclohexa-2,5-diene-1,4-dione)

• Product Name: 2,5-Bis[(1-phenylethyl)amino]cyclohexa-2,5-diene-1,4-dione
• CAS No: 83933-76-0
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 2804765
• PubChem ID: 12792265
• Update Time: 2025-04-21

2,5-Bis[(1-phenylethyl)amino]cyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis[(1-phenylethyl)amino]cyclohexa-2,5-diene-1,4-dione
• DTXSID50510008
• 83933-76-0
• CHEMBL2252572

• Inchi： 1S/C22H22N2O2/c1-15(17-9-5-3-6-10-17)23-19-13-22(26)20(14-21(19)25)24-16(2)18-11-7-4-8-12-18/h3-16,23-24H,1-2H3
• InChI Key： QVLDVRKHVHOSLY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C=C1NC(C)C1C=CC=CC=1)=O)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 346.168127949Da
• Monoisotopic Mass: 346.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.2Ų